2,2-dimethyl-N-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

• IUPAC Name: 2,2-dimethyl-N-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]propanamide
• InChI: InChI=1S/C15H19N3O2/c1-10-7-5-6-8-11(10)13-17-12(20-18-13)9-16-14(19)15(2,3)4/h5-8H,9H2,1-4H3,(H,16,19)
• InChI Key: AZQLGSZOWZHKNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CNC(=O)C(C)(C)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2,2-dimethyl-N-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide often involves complex chemical processes. For instance, a study by Al-Hourani et al. (2016) describes the synthesis of a related compound, N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide, highlighting the intricacies involved in synthesizing such complex molecules (Al-Hourani et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds in this category is often determined using techniques like X-ray crystallography. For example, Sharma et al. (2016) elucidated the structure of a similar compound, 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide, using spectral analysis and X-ray diffraction studies (Sharma et al., 2016).

Chemical Reactions and Properties

The chemical reactions and properties of these compounds are diverse and complex. Tumosienė et al. (2012) synthesized a range of azole derivatives from 3-[(4-methylphenyl)amino]propanehydrazide, demonstrating the versatility and reactivity of such compounds (Tumosienė et al., 2012).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. For instance, the study by Aziz‐ur‐Rehman et al. (2016) on N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives provides insights into the physical properties of similar compounds (Aziz‐ur‐Rehman et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interactions with other substances, are essential for understanding the potential applications of these compounds. A study by Abbasi et al. (2020) on novel bi-heterocycles as potent inhibitors of urease illustrates the chemical properties and potential applications of similar compounds (Abbasi et al., 2020).

Scientific Research Applications

Synthesis and Antibacterial Activity

Research has revealed the synthesis of various azole derivatives, including 1,3,4-oxadiazole compounds, from certain propanehydrazides. These synthesized compounds, similar in structure to 2,2-dimethyl-N-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide, demonstrated good antibacterial activity against specific bacteria like Rhizobium radiobacter (Tumosienė et al., 2012).

Antiepileptic Potential

A study explored the synthesis of novel limonene and citral-based 1,3,4-oxadiazoles, aiming to meet structural prerequisites for anticonvulsant activity. These compounds underwent evaluation using various models to assess their anticonvulsant effectiveness, revealing significant outcomes and helping in understanding structure-activity relationships (Rajak et al., 2013).

Neurokinin-1 Receptor Antagonism

A specific compound, structurally related to 2,2-dimethyl-N-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide, demonstrated efficacy as a neurokinin-1 receptor antagonist. This compound was effective in pre-clinical tests relevant to clinical efficacy in conditions like emesis and depression (Harrison et al., 2001).

Lipoxygenase Inhibition

Research focusing on the synthesis of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives, which are structurally similar, showed promising activities as lipoxygenase inhibitors. These findings suggest potential therapeutic applications in conditions where lipoxygenase activity is a concern (Aziz‐ur‐Rehman et al., 2016).

Antiviral Activity

A study on Pleconaril, a compound with a similar oxadiazole structure, highlighted its efficacy as an antipicornaviral agent. Pleconaril's mechanism involves binding to the viral capsid and inducing conformational changes, suggesting the potential antiviral applications of related compounds (Romero, 2001).

Antimicrobial and Hemolytic Activity

Research on 2,5-disubstituted 1,3,4-oxadiazole compounds, similar to the chemical , has shown significant antimicrobial activity against various microbial species. These compounds were also evaluated for their hemolytic activity, demonstrating potential for further biological screening (Gul et al., 2017).